Cas no 23669-79-6 (5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyuridine)

5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyuridine Properties

Names and Identifiers

• 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyuridine
• 5'-O-[Bis(4-methoxyphenyl)benzyl]-2'-deoxyuridine
• DMT-dU
• 2'-deoxy-5'-(4,4'-dimethoxytrityl)uridine
• 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-uridine
• 2'-deoxy-5'-O-dimethoxytrityluridine
• 2'-Deoxy-5'-O-DMT-uridine
• 5'-(4,4'-dimethoxytrityl)-2'-deoxyuridine
• 5'-O-(4,4'-dimetoxytrityl)-2'-deoxyuridine
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxyuridine
• 5'-O-Dimethylterephthale-2'-deoxyuridine
• 5'-O-DMT-2'-DEOXYURIDINE
• DMT-DEOXYURIDINE
• C30H30N2O7
• 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)uridine
• BYGKUWPLEGHFKX-ZRRKCSAHSA-N
• Uridine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-
• 5'-o-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-deoxyuridine
• HG1169
• K265
• 669D796
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-
• 1-{5-O-[Bis(
• 5'-O-(Bis(4-methoxyphenyl)benzyl)-2'-deoxyuridine
• 1-[(2R,
• +Expand

• MDL： MFCD00063410
• InChIKey： BYGKUWPLEGHFKX-ZRRKCSAHSA-N
• Inchi： 1S/C30H30N2O7/c1-36-23-12-8-21(9-13-23)30(20-6-4-3-5-7-20,22-10-14-24(37-2)15-11-22)38-19-26-25(33)18-28(39-26)32-17-16-27(34)31-29(32)35/h3-17,25-26,28,33H,18-19H2,1-2H3,(H,31,34,35)/t25-,26+,28+/m0/s1
• SMILES： O1[C@]([H])(C([H])([H])[C@@]([H])([C@@]1([H])C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])O[H])N1C([H])=C([H])C(N([H])C1=O)=O

Computed Properties

• Exact Mass: 530.20500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Heavy Atom Count: 39
• Complexity: 835
• XLogP3: 3
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: 3.21090
• PSA: 112.01000
• Solubility: Soluble in acetonitrile at 20mg/ml